Cas no 863604-71-1 (5-Bromo-N-isopropyl-2-nitroaniline)

• Product Name: 5-Bromo-N-isopropyl-2-nitroaniline
• CAS No: 863604-71-1
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• MDL: MFCD09862515
• CID: 844376
• PubChem ID: 24902977
• Update Time: 2024-10-26

5-Bromo-N-isopropyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-isopropyl-2-nitroaniline
• 5-bromo-2-nitro-N-propan-2-ylaniline
• Benzenamine, 5-bromo-N-(1-methylethyl)-2-nitro-
• 5-Bromo-N-(1-methylethyl)-2-nitrobenzenamine (ACI)
• 5-Bromo-N-(1-methylethyl)-2-nitroaniline
• 863604-71-1
• BCP32669
• SCHEMBL990017
• CS-0367183
• 5-Bromo-2-nitro-N-(propan-2-yl)aniline
• MFCD09862515
• FASQPXTZYZCTMG-UHFFFAOYSA-N
• DTXSID80647932
• AC7003
• N-[Isopropyl]2-nitro-5-bromoaniline
• AKOS013310272
• WS-01893
• SY233364
• Benzenamine, 5-bromo-N-(1-methylethyl)-2-nitro-;5-Bromo-2-nitro-N-(propan-2-yl)aniline
• DB-113666

• MDL： MFCD09862515
• Inchi： 1S/C9H11BrN2O2/c1-6(2)11-8-5-7(10)3-4-9(8)12(13)14/h3-6,11H,1-2H3
• InChI Key： FASQPXTZYZCTMG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(NC(C)C)=CC(Br)=CC=1)=O

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 343.2±32.0 °C at 760 mmHg
• Flash Point: 161.4±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Bromo-N-isopropyl-2-nitroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)